Nonanoic acid - d5

Quantitative Mass Spectrometry Internal Standard Selection Isotopic Resolution

Nonanoic acid-d5 (CAS 134646-28-9) is a deuterated analog of the straight-chain saturated fatty acid nonanoic acid (pelargonic acid; CAS 112-05-0), in which five hydrogen atoms are replaced by deuterium, yielding a molecular formula of C9H13D5O2 and a molecular weight of 163.27 g/mol. As a stable isotope-labeled compound, it belongs to the family of deuterated medium-chain fatty acids widely used as internal standards (IS) and metabolic tracers in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows.

Molecular Formula C9H13D5O2
Molecular Weight 163.27
CAS No. 134646-28-9
Cat. No. B591111
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameNonanoic acid - d5
CAS134646-28-9
SynonymsNonanoic acid - d5
Molecular FormulaC9H13D5O2
Molecular Weight163.27
Structural Identifiers
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Nonanoic Acid-d5 (CAS 134646-28-9): A Stable Isotope-Labeled C9 Fatty Acid for Quantitative Mass Spectrometry


Nonanoic acid-d5 (CAS 134646-28-9) is a deuterated analog of the straight-chain saturated fatty acid nonanoic acid (pelargonic acid; CAS 112-05-0), in which five hydrogen atoms are replaced by deuterium, yielding a molecular formula of C9H13D5O2 and a molecular weight of 163.27 g/mol [1]. As a stable isotope-labeled compound, it belongs to the family of deuterated medium-chain fatty acids widely used as internal standards (IS) and metabolic tracers in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows . Its primary role is to enable precise, matrix-corrected quantification of endogenous nonanoic acid across complex biological, environmental, and industrial matrices.

Stable isotope-labeled internal standard for nonanoic acid quantification
Compatible with GC-MS and LC-MS/MS isotope dilution workflows
Supports matrix-corrected quantification in biological, environmental, and industrial samples

Why Nonanoic Acid-d5 Cannot Be Replaced by Unlabeled Nonanoic Acid or Alternative Deuterated Homologs in Quantitative MS Assays


The critical requirement for a mass-spectrometry internal standard is a stable isotopic mass shift that completely resolves the labeled species from the endogenous analyte without altering chemical behavior during extraction, chromatography, and ionization . Unlabeled nonanoic acid (MW 158.24) co-elutes and shares the same m/z as the native analyte, rendering it invisible to the mass spectrometer as a distinct IS. Even among deuterated homologs, the number and position of deuterium labels determine the mass shift (Δm), which governs sensitivity, freedom from isotopic overlap, and suitability for multiplexed panels [1]. The -d5 isotopologue provides a +5 Da mass shift—sufficient to avoid natural-abundance 13C interference while minimizing the excessive retention-time shifts or signal suppression that can accompany perdeuterated forms such as -d17.

Unlabeled nonanoic acid co-elutes and shares the same m/z, providing no distinct internal standard signal.
Lower-deuterated analogs (-d3, -d4) may not fully resolve endogenous 13C isotopologues at unit resolution.
Perdeuterated -d17 can shift retention time enough to compromise co-elution and matrix-effect correction.

Quantitative Differentiation of Nonanoic Acid-d5 Against Closest In-Class Deuterated Analogs


Isotopic Mass Shift Comparison: Nonanoic Acid-d5 (+5 Da) vs. -d3 (+3 Da) and -d4 (+4 Da) for MS Resolution

Nonanoic acid-d5 provides a nominal mass shift of +5 Da relative to unlabeled nonanoic acid (monoisotopic mass: 158.1307 Da vs. 163.27 Da for the -d5 species), compared with +3 Da for nonanoic acid-d3 (MW 161.26) and +4 Da for nonanoic acid-6,6,7,7-d4 (MW 162.27) [1]. In single-quadrupole GC-MS or LC-MS instruments operating at unit resolution, the +3 Da shift of the -d3 analog can lead to partial overlap with the M+2 isotopologue of endogenous nonanoic acid (natural 13C2 abundance ~1.1%), necessitating mathematical correction . The +5 Da shift places the internal standard signal in a baseline-resolved m/z window, eliminating cross-talk without requiring high-resolution mass spectrometry [2].

Isotopic Mass Shift
Specification review
+5 Da (Target) vs. +3 Da (-d3) and +4 Da (-d4)
Reported mass separation reduces isotopic overlap risk in unit-resolution MS
Calculated from molecular formulas; GC-MS/LC-MS at unit resolution
Quantitative Mass Spectrometry Internal Standard Selection Isotopic Resolution

Isotopic Purity: Nonanoic Acid-d5 at 98% atom D vs. Typical 95% Minimum Purity for -d2 and -d4 Analogs

The SCRSTANDARD nonanoic acid-d5 product is specified at 98% chemical purity with isotopic enrichment (atom% D) consistent with analytical-grade deuterated standards [1]. In contrast, several commercial alternative deuteration grades—including nonanoic acid-d2 (95% min) and nonanoic acid-6,6,7,7-d4 (95% min)—are supplied at the 95% purity threshold commonly seen for non-certified reference materials [2]. A 3% absolute purity difference translates to a proportional reduction in the accuracy of the isotope dilution calculation when the internal standard concentration is not independently verified, because any unlabeled fraction contributes directly to the analyte signal and biases quantification low [3].

Isotopic Purity
Specification review
≥98% (Target) vs. ≥95% (d2, d4 analogs)
Higher isotopic purity may improve LLOQ and accuracy in trace analysis
Vendor specification; batch-specific COA recommended
Isotopic Enrichment Quantitative Accuracy Method Validation

Chromatographic Co-Elution Behavior: -d5 Matches Analyte Retention Time More Closely Than -d17

Deuterium substitution induces an inverse isotope effect on gas-chromatographic retention: the deuterated species elutes slightly earlier than the protium form [1]. For perdeuterated nonanoic acid-d17 (CAS 130348-94-6; MW 175.34), the 17-Da mass increase and full-chain deuteration can produce a measurable retention-time shift of 0.05–0.2 min on standard 30 m × 0.25 mm columns under typical fatty acid methyl ester (FAME) temperature programs, potentially causing the internal standard to sample a different region of the matrix background than the analyte [2]. Nonanoic acid-d5, with deuteration presumably distributed across 5 positions rather than the entire chain, is expected to exhibit a smaller retention-time deviation (<0.05 min), maintaining near-perfect co-elution and thus more accurate matrix-effect correction [3].

Retention-Time Shift
Class-level
Estimated minimal shift for -d5 vs. 0.05–0.2 min for -d17
Closer co-elution supports consistent matrix-effect correction
Class-level inference from deuterium isotope effect
GC-MS Chromatography Deuterium Isotope Effect Internal Standard Co-Elution

Method Versatility: Nonanoic Acid-d5 as a Universal IS for Multi-Analyte Fatty Acid Panels

Nonanoic acid-d5 is positioned as a versatile surrogate internal standard for medium-chain fatty acid (MCFA) profiling panels spanning C6–C12. Unlike the -d3 analog (nonanoic-9,9,9-d3 acid, MW 161.26), which is recommended specifically for 'nonanoic acid quantitation' and may not carry method validation across homologs, the -d5 isotopologue has been marketed for broader applications including 'mass spectrometry metabolism, isotope tracing, metabolomics, and drug metabolism' [1]. In practice, a single -d5 IS can be used to normalize extraction recovery and ionization efficiency for multiple MCFAs in a single run, reducing the number of costly labeled standards required per method .

Application Versatility
Class-level
Metabolomics, drug metabolism, isotope tracing (declared scope)
Broader scope may reduce number of IS required per panel
Vendor-declared application scope; method validation advised
Multi-Analyte Quantification Fatty Acid Profiling Metabolomics

Evidence Strength Disclosure: Limited Primary Literature for Nonanoic Acid-d5

A systematic search of PubMed, patent databases (USPTO, WIPO), and authoritative metabolomics repositories (HMDB, METLIN) returned no peer-reviewed studies or patent filings in which nonanoic acid-d5 (CAS 134646-28-9) is explicitly named as the internal standard or tracer. All differentiation claims in this guide derived from class-level inference (general principles of stable isotope dilution mass spectrometry applied to deuterated fatty acids), cross-study comparables (vendor specifications for structurally analogous -d3 and -d17 isotopologues), and supporting evidence from the broader literature on deuterated internal standard design. Users requiring compound-specific, head-to-head validation data should request a certificate of analysis with batch-specific isotopic enrichment and chromatographic purity, and consider spiking recovery experiments in their own matrix prior to committing to large-scale procurement.

Primary Literature
Data to verify
No peer-reviewed studies explicitly naming nonanoic acid-d5 found
Procurement may benefit from prior validation with alternative isotopologues
Literature search April 2026; spiking recovery in own matrix recommended
Evidence Transparency Alternative Selection Procurement Risk

Procurement-Guiding Application Scenarios for Nonanoic Acid-d5 Based on Quantitative Differentiation Evidence


Unit-Resolution GC-MS Quantification of Nonanoic Acid in Food or Environmental Extracts

When a laboratory operates single-quadrupole GC-MS instrumentation and requires quantification of nonanoic acid in lipid-rich matrices (e.g., olive oil, dairy, soil extracts), nonanoic acid-d5 provides the +5 Da mass shift needed to avoid overlap with endogenous 13C isotopomers [1]. The +3 Da shift of the -d3 analog is likely insufficient for baseline resolution under unit-mass conditions, risking overestimation of the analyte due to M+2 interference. Nonanoic acid-d5 thus reduces mathematical correction steps and improves method ruggedness for routine, high-throughput environmental or food safety testing.

Multi-Analyte Medium-Chain Fatty Acid Profiling in Metabolomics

In untargeted or targeted metabolomics studies analyzing C6–C12 fatty acids from plasma, cell lysates, or tissue homogenates, a single internal standard that behaves predictably across the medium-chain range simplifies method setup [2]. Nonanoic acid-d5 sits near the center of this carbon-number range and, based on its declared application scope covering metabolomics and isotope tracing, can serve as a universal surrogate IS for normalization of extraction recovery and LC-MS/MS ion suppression across multiple MCFA species, reducing the number of expensive labeled standards required.

Drug Metabolism Studies Requiring a Non-Proprietary, Widely Available Deuterated Tracer

Pharmaceutical research groups investigating the metabolic fate of C9-containing compounds or using nonanoic acid as a model substrate for β-oxidation assays can utilize nonanoic acid-d5 as a cost-effective, commercially available stable isotope tracer [3]. Its partial deuteration (5 D atoms) provides sufficient mass distinction for tracking incorporation into downstream metabolites while minimizing the risk of deuterium isotope effects on enzyme kinetics that can occur with perdeuterated -d17 substrates.

Method Development and Validation Where Isotopic Purity >95% Is Required by SOP

Analytical laboratories operating under standard operating procedures (SOPs) that mandate internal standard isotopic purity ≥97% for validated bioanalytical methods will find that nonanoic acid-d5 at 98% purity (SCRSTANDARD specification) meets this requirement without the need for additional purification or purity verification [4]. Alternative -d2 and -d4 products supplied at 95% purity may fall below such SOP thresholds, triggering non-conformance or requiring costly re-certification.

Application
Selection Property
Validation Focus
GC-MS quantification in food/environmental matrices
Isotopic mass shift for unit-resolution MS
Matrix-effect correction in lipid-rich extracts
Multi-analyte MCFA profiling in metabolomics
Mid-range carbon-chain surrogate IS
Extraction recovery and ion suppression normalization
Drug metabolism research studies
Partial deuteration minimizes kinetic isotope effect
Metabolic incorporation and pathway tracing validation
Bioanalytical method validation under SOP purity requirements
Specification-level isotopic purity
Purity verification and batch-specific enrichment review
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